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This document provides an in-depth exploration of the crystallographic structures and
polymorphic forms of iridium(lll) chloride (IrCls). Anhydrous IrCls is a significant precursor in
iridium chemistry, and understanding its solid-state forms is critical for reproducible synthesis
and application. This guide details the distinct structures of its polymorphs, presents
guantitative crystallographic data for comparison, and outlines key experimental protocols for
their synthesis and characterization.

Introduction to Iridium(lll) Chloride and
Polymorphism

Iridium(l11) chloride (IrCl3) is an inorganic compound that serves as a primary starting material
for the synthesis of a wide range of iridium complexes, including catalysts for organic synthesis
and phosphorescent emitters for organic light-emitting diodes (OLEDS).[1][2][3] The anhydrous
form of IrCls is known to exist in at least two distinct crystalline polymorphs, designated a-I1rCls
and B-IrCls.[4][5] These polymorphs possess the same chemical formula but differ in their
crystal structures—the arrangement of atoms in the solid state. This structural difference can
influence physical properties such as density, stability, and reactivity. In addition to the
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anhydrous forms, a hydrated trihydrate, IrCls(H20)s3, is more commonly encountered and is
also a key precursor in iridium chemistry.[4]

Anhydrous Polymorphs of Iridium(lll) Chiloride

Anhydrous IrCls exists in two primary polymorphic forms, a-IrCls and (-IrCls. These forms are
distinguished by their unique crystal lattices and the arrangement of Ir3* ions within the chloride
framework.

o-Iridium(lll) Chloride

The a-polymorph of IrCls is the more common anhydrous form and is structurally analogous to
aluminum chloride (AICI3).[4] It possesses a monoclinic crystal structure. In this arrangement,
the iridium(lll) ions occupy octahedral interstices within a layered honeycomb lattice of chloride
ions. The structure consists of edge-sharing IrCls octahedra.

B-Iridium(lll) Chloride

The B-polymorph of IrCls represents a different, higher-temperature phase. While sharing a
similar anion lattice with the a-form, it differs in the specific octahedral sites occupied by the
iridium ions.[4] The literature describes this phase as rhombohedral, though some
crystallographic databases classify it as orthorhombic.[4][6] The transition from the a to the 3
polymorph occurs upon heating to approximately 650 °C.[4]

Crystallographic Data Summary

The quantitative crystallographic data for the anhydrous polymorphs of iridium(lll) chloride are
summarized below for direct comparison.
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Parameter

o-IrCls

B-IrCls (Orthorhombic
description)

Crystal System

Monoclinic

Orthorhombic

Space Group

C2/m (No. 12)

Fddd (No. 70)

Lattice Parameters a=5.99 A (0.599 nm) a=7.13A
b =10.37 A (1.037 nm) b=9.92A

¢ =5.99 A (0.599 nm) c=11.08 A

a=90° a=90°

B =109.4° B =90°

y =90° y =90°

Unit Cell Volume (V) 351 A3 (0.351 nm3) 742.14 A3
Density (Calculated) 5.65 g/cm?3 5.34 g/cm?3
Appearance Brown solid Red solid
Reference 41071 [41[6]

Hydrated Iridium(lll) Chloride

The hydrated form, iridium(lll) chloride trihydrate (IrCls-3H20), is a dark green, hygroscopic

solid that is more commonly used as a starting material due to its solubility in water and

alcohols.[4][8][9] Unlike the anhydrous forms, it is readily soluble and serves as a convenient

precursor for preparing a vast array of organometallic and coordination complexes, such as

Vaska's complex.[2][4][10] The trihydrate decomposes to the anhydrous form upon heating.[4]

Experimental Protocols

The following sections provide detailed methodologies for the synthesis and characterization of

iridium(lIl) chloride forms.

Synthesis of Anhydrous a-lridium(lll) Chloride
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This protocol is based on the direct chlorination of metallic iridium at high temperatures.

Materials:

Iridium metal sponge or powder

Chlorine (Cl2) gas

Argon (Ar) or Nitrogen (N2) gas (for purging)

Quartz tube furnace

Gas flow controllers

Procedure:

Place a known quantity of iridium metal sponge into a quartz boat.
» Position the boat in the center of the quartz tube furnace.

e Purge the tube with an inert gas (Argon or Nitrogen) for 15-20 minutes to remove all oxygen
and moisture.

o While maintaining a slow inert gas flow, heat the furnace to 650 °C.[4]
e Once the temperature has stabilized, introduce a controlled flow of chlorine gas.

o Continue the reaction for several hours until the iridium metal is fully converted. The product,
a-1rCls, will form as a brown crystalline solid.

» Turn off the chlorine gas flow and allow the furnace to cool to room temperature under a
continued inert gas flow.

e The resulting a-IrCls product should be handled and stored under an inert atmosphere due to
its hygroscopic nature.

Synthesis of Hydrated Iridium(lll) Chloride
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This protocol describes a common laboratory method for preparing the hydrated form by
reducing a solution of hexachloroiridic acid.

Materials:

e Hexachloroiridic(IV) acid (HzIrCls) solution

» Ethanol or other suitable reducing agent (e.g., oxalic acid)[3]
e Hydrochloric acid (HCI)

o Round-bottom flask with reflux condenser

e Heating mantle

Procedure:

Prepare an aqueous solution of hexachloroiridic(IV) acid in a round-bottom flask.
e Add a stoichiometric excess of a reducing agent, such as ethanol.

 Acidify the solution with a small amount of hydrochloric acid to maintain an acidic
environment.

e Heat the mixture to reflux (typically 80-100 °C) with constant stirring.[3] The reaction
progress can be monitored by a color change from the dark brown of Ir(IV) to the olive-green
of Ir(lll).

o Continue the reflux for 2-6 hours to ensure complete reduction.[3]
» After cooling, the resulting solution contains hydrated iridium(lll) chloride.

e The solid product can be obtained by careful removal of the solvent under reduced pressure
(e.g., using a rotary evaporator).

The final product is a dark green, hygroscopic solid and should be stored in a desiccator.

Thermal Conversion of a-IrCls to 3-IrCls
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The B-polymorph is obtained through the thermal treatment of the a-polymorph.
Procedure:

o Place a sample of pure a-IrCls in a sealed, evacuated quartz ampoule.

Heat the ampoule in a furnace to approximately 650 °C.[4]

Maintain this temperature for several hours to ensure complete phase transformation.

Slowly cool the furnace back to room temperature.

The resulting red solid is the 3-polymorph of IrCls.

Visualized Workflows and Relationships

The following diagrams illustrate the key relationships and experimental workflows associated
with iridium(lll) chloride polymorphs.
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Caption: Synthesis and transformation pathways for iridium(lll) chloride polymorphs.
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Caption: Standard workflow for the crystallographic characterization of IrCls polymorphs.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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